Cas no 1242166-65-9 (trans-4-cyclopropylpyrrolidin-3-ol)

• Product Name: trans-4-cyclopropylpyrrolidin-3-ol
• CAS No: 1242166-65-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 4770225
• PubChem ID: 55298928
• Update Time: 2025-05-19

trans-4-cyclopropylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• Rel-(3R,4S)-4-cyclopropylpyrrolidin-3-ol
• (3R,4S)-4-Cyclopropylpyrrolidin-3-ol
• trans-4-cyclopropylpyrrolidin-3-ol

• Inchi： 1S/C7H13NO/c9-7-4-8-3-6(7)5-1-2-5/h5-9H,1-4H2/t6-,7+/m1/s1
• InChI Key： MFOFHJLTRSFCTO-RQJHMYQMSA-N
• SMILES： O[C@H]1CNC[C@@H]1C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.3
• Topological Polar Surface Area: 32.299

Additional information on trans-4-cyclopropylpyrrolidin-3-ol

Professional Introduction to trans-4-cyclopropylpyrrolidin-3-ol (CAS No. 1242166-65-9)

trans-4-cyclopropylpyrrolidin-3-ol, with the chemical formula C₇H₁₁NO, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1242166-65-9, belongs to the pyrrolidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural uniqueness of trans-4-cyclopropylpyrrolidin-3-ol lies in its cyclopropyl substituent attached to the pyrrolidine ring. This substitution pattern not only influences its physical and chemical properties but also plays a crucial role in determining its biological interactions. The presence of the cyclopropyl group can enhance the compound's binding affinity to specific biological targets, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidine derivatives. The< strong>3-hydroxy functionality in trans-4-cyclopropylpyrrolidin-3-ol provides a site for further chemical modification, enabling the synthesis of novel analogs with enhanced pharmacological profiles. This has led to several studies investigating its role in modulating various biological pathways.

One of the most compelling areas of research involving trans-4-cyclopropylpyrrolidin-3-ol is its potential as an intermediate in the development of central nervous system (CNS) drugs. Pyrrolidine derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The cyclopropyl group in this compound may contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

Recent studies have also explored the antimicrobial properties of trans-4-cyclopropylpyrrolidin-3-ol. The structural features of this compound have been found to exhibit activity against a range of bacterial and fungal strains. This finding is particularly significant in light of the increasing prevalence of drug-resistant pathogens, highlighting the need for novel antimicrobial agents.

The synthesis of trans-4-cyclopropylpyrrolidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches not only facilitate the production of this compound but also provide insights into optimizing similar scaffolds for future drug development.

In addition to its pharmacological applications, trans-4-cyclopropylpyrrolidin-3-ol has shown potential in material science research. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced mechanical and thermal properties. The hydroxyl group in the molecule can serve as a reactive site for polymerization reactions, leading to materials with tailored characteristics.

The safety profile of trans-4-cyclopropylpyrrolidin-3-ol is another critical aspect that has been thoroughly investigated. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, comprehensive toxicological assessments are still ongoing to fully understand its long-term effects and potential side effects.

The regulatory landscape for pharmaceutical compounds like trans-4-cyclopropylpyrrolidin-3-ol is stringent and requires rigorous testing before approval for human use. Regulatory agencies such as the FDA and EMA have established guidelines for evaluating the safety and efficacy of new drug candidates. Compliance with these regulations ensures that patients receive safe and effective treatments.

In conclusion, 4-cyclopropylpyrrolidin->3<-ol (CAS No. 1242166->65->9)ong>) represents a fascinating compound with diverse applications in pharmaceuticals and material science. Its unique structural features and promising biological activities make it an attractive scaffold for drug design and development. As research continues to uncover new therapeutic potentials, this compound is poised to play a significant role in addressing various medical challenges.